Cas no 1979135-33-5 (5-(3-bromo-4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(3-bromo-4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1979135-33-5
• MF: C₁₀H₇BrN₂O₃
• MW: 283.078181505203
• CID: 6218592
• PubChem ID: 136931059
• Update Time: 2025-06-10

5-(3-bromo-4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid
• EN300-1905168
• 1979135-33-5

• Inchi： 1S/C10H7BrN2O3/c11-6-3-5(1-2-9(6)14)7-4-8(10(15)16)13-12-7/h1-4,14H,(H,12,13)(H,15,16)
• InChI Key： PQJRKOCPQFLFTN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1C=C(C(=O)O)NN=1)O

Computed Properties

• Exact Mass: 281.96400g/mol
• Monoisotopic Mass: 281.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.2Ų

Additional information on 5-(3-bromo-4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid

5-(3-Bromo-4-Hydroxyphenyl)-1H-Pyrazole-3-Carboxylic Acid (CAS No. 1979135-33-5): An Overview

5-(3-Bromo-4-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1979135-33-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of 5-(3-Bromo-4-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid consists of a pyrazole ring substituted with a 3-bromo-4-hydroxyphenyl group and a carboxylic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, anti-cancer, and anti-microbial agents. The 3-bromo-4-hydroxyphenyl substitution on the pyrazole ring has been shown to enhance the compound's biological activity and selectivity, which is crucial for optimizing its therapeutic potential.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 5-(3-Bromo-4-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 5-(3-Bromo-4-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 5-(3-Bromo-4-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute evaluated the compound's ability to inhibit cancer cell proliferation. The results indicated that 5-(3-Bromo-4-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid selectively targeted and induced apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. This selective cytotoxicity is a highly desirable property for potential cancer therapeutics.

The carboxylic acid moiety in 5-(3-Bromo-4-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid plays a crucial role in its biological activity. Carboxylic acids are known to form hydrogen bonds with target proteins, enhancing their binding affinity and stability. This property is particularly important for designing drugs that need to interact with specific protein targets.

In addition to its direct biological effects, 5-(3-Bromo-4-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid has been explored as a building block for more complex molecules. Its versatile chemical structure allows for easy functionalization through various synthetic routes, making it a valuable intermediate in the synthesis of more advanced pharmaceuticals.

The synthesis of 5-(3-Bromo-4-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid typically involves multi-step reactions starting from readily available starting materials. One common approach involves the condensation of 3-bromo-4-hydroxybenzaldehyde with hydrazine hydrate to form the pyrazole ring, followed by carboxylation to introduce the carboxylic acid group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

The pharmacokinetic properties of 5-(3-Bromo-4-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid have also been studied to assess its suitability as a drug candidate. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects.

In conclusion, 5-(3-Bromo-4-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1979135-33-5) is a promising compound with diverse biological activities and potential applications in drug development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and optimization. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.